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Compound of Interest

Compound Name: (4-Amino-3-fluorophenyl)methanol

Cat. No.: B179550

An In-depth Technical Guide to the Safety, Hazards, and Handling of (4-Amino-3-
fluorophenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a comprehensive Safety Data Sheet (SDS). Always consult the official SDS from the

supplier before handling this chemical and adhere to all institutional and governmental safety
protocols.

Chemical Identification

(4-Amino-3-fluorophenyl)methanol is a substituted aromatic compound used as a building
block in chemical synthesis, particularly within pharmaceutical and materials science research.
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Identifier Value Reference
(4-amino-3-

IUPAC Name [1]
fluorophenyl)methanol

CAS Number 146019-45-6 [1]

Molecular Formula C7HsFNO [11[2]

Molecular Weight 141.15 g/mol [3]
VADDSNYDZBXHNQ-

InChl Key [1]

UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1CO)F)N

[2]

Hazard Identification and Classification

This chemical is classified as hazardous. The primary routes of exposure are inhalation,

ingestion, and skin or eye contact.[4][5] All personnel must be fully aware of the potential

hazards before handling this substance.

GHS Classification

Hazard Hazard
Hazard Class GHS Code Reference
Category Statement
Acute Toxicity, Harmful if
Category 4 H302 [1]
Oral swallowed
Skin )
) o Causes skin
Corrosion/Irritatio  Category 2 H315 o [1]
irritation
n
Serious Eye ]
Causes serious
Damage/Eye Category 2A H319 o [1]
o eye irritation
Irritation
Specific target May cause
organ toxicity — Category 3 H335 respiratory [1]
Single exposure irritation
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GHS Label Elements

¢ Pictogram:
lalt text
¢ Signal Word:Warning[1]
e Hazard Statements: H302, H315, H319, H335[1]

* Precautionary Statements: P260, P261, P264, P270, P271, P280, P301+P312, P302+P352,
P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233,
P405, P501[1][6][7]

Prevention (P2XX) Hazard Identification Response (P3XX)
P261 P304+P340
Avoid breathing dust lay cal on IF INHALED: Remove person to fresh air and keep comfortable for breathing

P280 P305+P351+P338

Wear protective gloves/eye protection IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, i

P271 P302+P352

Use only outdoors or in a well-ventilated area

IF ON SKIN: Wash with plenty of water

P264 H302 P301+P312

Harmful if swallowed

Wash hands thoroughly after handling

IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell

Click to download full resolution via product page

Caption: GHS Hazard Identification and Key Response Protocols.

Toxicological Information
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Detailed toxicological studies for (4-Amino-3-fluorophenyl)methanol are not widely available.
The hazard assessment is primarily based on the GHS classifications provided by suppliers
and data from structurally similar compounds.

o Acute Toxicity: Harmful if swallowed.[1] No specific LD50 or LC50 data is available in the
provided search results.

» Skin Irritation: Causes skin irritation.[1] Prolonged or repeated contact may cause redness
and discomfort.[5]

o Eye Irritation: Causes serious eye irritation, which may include pain, tearing, and
inflammation.[5]

o Respiratory Irritation: May cause respiratory tract irritation if inhaled as a dust or aerosol.[4]

[7]
o Sensitization: No data available to indicate if it is a skin sensitizer.[4][5]

o Carcinogenicity, Mutagenicity, Reproductive Toxicity: No data available.[4][5]

Physical and Chemical Properties

Property Value Reference
Appearance White to Yellow Solid [3]

Melting Point Not available

Boiling Point Not available

No specific data available, but
Solubility likely soluble in methanol and [8]

other organic solvents.

Purity >98% [11[3]

Handling and Storage
Safe Handling

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b179550?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c85c02?context=bbe
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c85c02?context=bbe
https://www.proman.org/wp-content/uploads/2025/06/Methanol-SDS-Proman-TT.pdf
https://www.proman.org/wp-content/uploads/2025/06/Methanol-SDS-Proman-TT.pdf
https://www.peptide.com/custdocs/MSDS%20UFF119%20Fmoc-Phe(4-CN)-OH.pdf
https://aksci.com/sds/4809AB_SDS.pdf
https://www.peptide.com/custdocs/MSDS%20UFF119%20Fmoc-Phe(4-CN)-OH.pdf
https://www.proman.org/wp-content/uploads/2025/06/Methanol-SDS-Proman-TT.pdf
https://www.peptide.com/custdocs/MSDS%20UFF119%20Fmoc-Phe(4-CN)-OH.pdf
https://www.proman.org/wp-content/uploads/2025/06/Methanol-SDS-Proman-TT.pdf
https://www.sigmaaldrich.com/JP/ja/product/bldpharmatech/bl3h95389ba1?context=bbe
https://www.chembk.com/en/chem/(4-aminophenyl)methanol
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c85c02?context=bbe
https://www.sigmaaldrich.com/JP/ja/product/bldpharmatech/bl3h95389ba1?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood to keep airborne levels low.[4][9] Ensure eyewash stations and safety showers are
readily accessible.[10]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or glasses that meet OSHA 29 CFR
1910.133 or European Standard EN166 specifications.[10][11]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat.[9]
[12]

o Respiratory Protection: Not typically required under normal use with adequate ventilation.
If dust is generated, use a NIOSH/MSHA-approved respirator.[4]

e Hygiene Measures: Avoid contact with skin, eyes, and clothing.[7] Do not eat, drink, or
smoke in the laboratory. Wash hands thoroughly after handling.[9]

Storage

o Conditions: Keep container tightly closed and store in a cool, dry, and well-ventilated place.

[4119]

o Specific Requirements: Some suppliers recommend ambient storage temperature.[1] Others
suggest keeping it in a dark place under an inert atmosphere.[3]

e Incompatible Materials: Avoid strong oxidizing agents and strong acids.[4]

First Aid Measures

Immediate medical attention is required for all significant exposures. Provide the Safety Data
Sheet to the attending medical professional.
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Route of Exposure

Ingestion |

Skin Contact

Eye Contact

=
I
Immediate Action

v A A J A/
Move to fresh air. Immediately flush skin with plenty of water for at least 15 minutes. Immediately flush eyes with plenty of water for at least 15 minutes. Do NOT induce vomiting.
If not breathing, give artificial respiration. Remove contaminated clothing. Remove contact lenses if possible. Rinse mouth with water.

Medical Attention

Seek Immediate Medical Attention

Click to download full resolution via product page
Caption: Emergency First Aid Procedures by Exposure Route.

 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[9][13]

» Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with large
amounts of soap and water for at least 15 minutes.[9][13] Seek medical attention if irritation
persists.[7]

o Eye Contact: Immediately flush eyes with plenty of tepid water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[10][13][14]

e Ingestion: Do NOT induce vomiting.[13] Rinse mouth thoroughly with water. Never give
anything by mouth to an unconscious person. Call a poison control center or doctor
immediately.[10][15]

Firefighting Measures
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» Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon
dioxide (CO2).[13][16] Water spray can be used to cool containers.

e Unsuitable Extinguishing Media: A solid water jet may be ineffective.[16]

o Specific Hazards: When heated, it may release toxic and corrosive gases or vapors, such as
carbon oxides (CO, CO32) and nitrogen oxides (NOX).[4]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.[15][16]

Accidental Release Measures

o Personal Precautions: Evacuate the area.[9] Wear appropriate personal protective
equipment (PPE) as described in Section 5.1. Avoid breathing dust and prevent contact with
skin and eyes.[4][6]

¢ Environmental Precautions: Prevent the substance from entering drains, sewers, or
waterways.[7][17]

o Containment and Cleanup: For small spills, carefully sweep up the solid material and place it
into a suitable, labeled container for disposal.[4] Avoid generating dust. For large spills,
follow institutional protocols for hazardous material cleanup.

Experimental Protocols

Detailed experimental protocols for the safety and hazard assessment of (4-Amino-3-
fluorophenyl)methanol were not available in the public-domain resources searched. Standard
methodologies, such as those outlined by the OECD Guidelines for the Testing of Chemicals,
would typically be employed for determining properties like acute toxicity (e.g., OECD 420, 423,
425), skin irritation (e.g., OECD 439), and eye irritation (e.g., OECD 492). Researchers should
refer to these standard guidelines when designing safety assessment studies.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Chemical waste should be handled by a licensed professional
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waste disposal service.[11][18] Do not allow the material to be released into the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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